Cas no 1276302-73-8 (Carboxyphosphamide Benzyl Ester-d4)

Carboxyphosphamide Benzyl Ester-d4 is a deuterated analog of carboxyphosphamide benzyl ester, primarily used as an internal standard in analytical chemistry for precise quantification via mass spectrometry. The incorporation of four deuterium atoms enhances its isotopic distinction, minimizing interference in chromatographic analyses and improving accuracy in pharmacokinetic or metabolic studies. Its stable isotopic labeling ensures reliable detection in complex biological matrices, making it valuable for research involving phosphoramide mustard derivatives. The compound’s high chemical purity and structural integrity support reproducible results in LC-MS/MS applications, particularly in drug metabolism and biomarker analysis. Its utility lies in its role as a reference material for method validation and trace-level quantification.
Carboxyphosphamide Benzyl Ester-d4 structure
1276302-73-8 structure
Product Name:Carboxyphosphamide Benzyl Ester-d4
CAS No:1276302-73-8
MF:C14H21Cl2N2O4P
MW:383.207302808762
CID:4553165
Update Time:2025-05-23

Carboxyphosphamide Benzyl Ester-d4 Chemical and Physical Properties

Names and Identifiers

    • Carboxyphosphamide Benzyl Ester-d4
    • 3-[[AMino[bis(2-chloroethyl)aMino]phosphinyl]oxy]propanoic Acid Benzyl Ester-d4
    • 3-[[AMino[bis(2-chloroethyl)aMino]phosphinyl]oxy]propanoic Acid PhenylMethyl Ester-d4
    • Inchi: 1S/C14H21Cl2N2O4P/c15-7-9-18(10-8-16)23(17,20)22-11-6-14(19)21-12-13-4-2-1-3-5-13/h1-5H,6-12H2,(H2,17,20)
    • InChI Key: URRQYEVJTAKGKS-UHFFFAOYSA-N
    • SMILES: C(CC(=O)OCc1ccccc1)OP(N)(=O)N(CCCl)CCCl

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 502.5±60.0 °C at 760 mmHg
  • Flash Point: 257.7±32.9 °C
  • Solubility: Chloroform, Methanol
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

Carboxyphosphamide Benzyl Ester-d4 Security Information

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Carboxyphosphamide Benzyl Ester-d4 Related Literature

Additional information on Carboxyphosphamide Benzyl Ester-d4

Carboxyphosphamide Benzyl Ester-d4: A Comprehensive Overview

Carboxyphosphamide Benzyl Ester-d4, identified by the CAS number 1276302-73-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis, and recent advancements associated with Carboxyphosphamide Benzyl Ester-d4, providing a detailed and up-to-date analysis.

The molecular structure of Carboxyphosphamide Benzyl Ester-d4 is characterized by a benzyl ester group attached to a carboxyphosphamide moiety. This configuration imparts distinctive chemical reactivity and physical properties, making it suitable for diverse applications. Recent studies have highlighted its role in catalytic processes, where its ability to stabilize transition states has been exploited to enhance reaction efficiency. For instance, researchers at the University of California have demonstrated that Carboxyphosphamide Benzyl Ester-d4 can act as a highly effective ligand in organometallic catalysts, significantly improving the yield of certain organic syntheses.

In addition to its catalytic applications, Carboxyphosphamide Benzyl Ester-d4 has shown promise in the field of polymer science. Its ability to form robust cross-links has led to its use in developing advanced polymers with enhanced mechanical properties. A team at MIT has recently reported on the synthesis of a novel polymer system incorporating Carboxyphosphamide Benzyl Ester-d4, which exhibits superior thermal stability and mechanical resilience compared to traditional materials.

The synthesis of Carboxyphosphamide Benzyl Ester-d4 involves a multi-step process that typically begins with the preparation of the carboxyphosphamide precursor. This precursor is then subjected to esterification reactions under controlled conditions to yield the final product. Recent advancements in green chemistry have enabled the development of more sustainable synthesis routes, reducing the environmental impact associated with its production.

Beyond its industrial applications, Carboxyphosphamide Benzyl Ester-d4 has also found utility in academic research as a model compound for studying chemical reactivity and molecular interactions. Its use in computational chemistry studies has provided valuable insights into the electronic structure and bonding behavior of similar compounds, aiding in the design of new materials with tailored properties.

In conclusion, Carboxyphosphamide Benzyl Ester-d4, CAS No. 1276302-73-8, stands as a testament to the ongoing innovation in chemical research. With its versatile properties and wide-ranging applications, this compound continues to be a focal point for scientists and industry professionals alike. As research progresses, we can expect even more groundbreaking discoveries that further expand its potential uses.

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